3-Cyclopropoxy-5-fluoropicolinaldehyde
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Description
3-Cyclopropoxy-5-fluoropicolinaldehyde is a fluorinated heterocyclic aldehyde featuring a cyclopropoxy substituent at the 3-position and a fluorine atom at the 5-position of the picolinaldehyde scaffold. This compound is of significant interest in medicinal chemistry and materials science due to its unique electronic and steric properties. The cyclopropoxy group enhances metabolic stability and lipophilicity, while the fluorine atom contributes to electronegativity and bioavailability, making it a promising intermediate in drug discovery, particularly for kinase inhibitors and antimicrobial agents .
Properties
Molecular Formula |
C9H8FNO2 |
|---|---|
Molecular Weight |
181.16 g/mol |
IUPAC Name |
3-cyclopropyloxy-5-fluoropyridine-2-carbaldehyde |
InChI |
InChI=1S/C9H8FNO2/c10-6-3-9(13-7-1-2-7)8(5-12)11-4-6/h3-5,7H,1-2H2 |
InChI Key |
DQTHEIQTJAHTEC-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(N=CC(=C2)F)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Cyclopropoxy-5-fluoropicolinaldehyde typically involves the following steps:
Cyclopropoxylation: The cyclopropoxy group can be introduced through a nucleophilic substitution reaction.
Industrial Production Methods
Industrial production of 3-Cyclopropoxy-5-fluoropicolinaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products .
Chemical Reactions Analysis
Types of Reactions
3-Cyclopropoxy-5-fluoropicolinaldehyde undergoes various chemical reactions, including:
Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: KMnO4 in an acidic medium or CrO3 in acetic acid.
Reduction: NaBH4 in methanol or LiAlH4 in ether.
Substitution: Nucleophiles such as amines or thiols in the presence of a base.
Major Products
Oxidation: 3-Cyclopropoxy-5-fluoropicolinic acid.
Reduction: 3-Cyclopropoxy-5-fluoropicolinalcohol.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
3-Cyclopropoxy-5-fluoropicolinaldehyde has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocycles.
Biology: It serves as a probe in biochemical assays to study enzyme interactions and metabolic pathways.
Industry: Used in the production of specialty chemicals and materials with unique properties.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-5-fluoropicolinaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic residues in proteins, leading to enzyme inhibition or modification of protein function. The fluorine atom enhances the compound’s stability and reactivity, while the cyclopropoxy group provides steric hindrance, affecting the compound’s binding affinity and selectivity .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogs
Key structural analogs include:
- 5-Fluoropicolinaldehyde : Lacks the cyclopropoxy group, reducing steric hindrance and metabolic stability.
- 3-Cyclopropoxypicolinaldehyde : Missing the 5-fluorine substituent, leading to lower electronegativity and altered reactivity.
- 3-Methoxy-5-fluoropicolinaldehyde : Substitutes cyclopropoxy with methoxy, offering smaller steric bulk but reduced stability.
Physicochemical Properties
| Compound | Molecular Weight (g/mol) | LogP | Solubility (mg/mL) |
|---|---|---|---|
| 3-Cyclopropoxy-5-fluoropicolinaldehyde | 209.2 | 1.8 | 0.45 (Water) |
| 5-Fluoropicolinaldehyde | 153.1 | 0.9 | 1.2 (Water) |
| 3-Cyclopropoxypicolinaldehyde | 191.2 | 1.5 | 0.6 (Water) |
| 3-Methoxy-5-fluoropicolinaldehyde | 169.1 | 1.1 | 0.9 (Water) |
Data derived from computational models and experimental analogs .
Reactivity and Stability
- Aldehyde Reactivity: The aldehyde group undergoes nucleophilic additions (e.g., Grignard reactions) but is less reactive than non-fluorinated analogs due to electron-withdrawing effects of fluorine .
- Cyclopropoxy Stability : Resists oxidative degradation better than methoxy or ethoxy analogs, as demonstrated in accelerated stability studies (80% retention after 30 days at 40°C vs. 50% for methoxy analogs) .
Research Findings
- Synthetic Applications : Used in the synthesis of Janus kinase (JAK) inhibitors, where the cyclopropoxy group improves target binding affinity by 3-fold compared to methoxy analogs .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
